![molecular formula C11H19N3OS2 B2419937 2-ethyl-N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)butanamide CAS No. 393565-10-1](/img/structure/B2419937.png)
2-ethyl-N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-ethyl-N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)butanamide is a compound that belongs to the class of thiadiazole derivatives. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.
Scientific Research Applications
Anticancer Activity
Compounds containing the 1,3,4-thiadiazole moiety, similar to 2-ethyl-N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)butanamide, have been synthesized and evaluated for their potential as anticancer agents. Novel pharmacophores incorporating the thiazole moiety have shown significant in vitro anticancer activity against cell lines such as Hepatocellular carcinoma (HepG-2), indicating their potential as therapeutic agents in cancer treatment (Gomha et al., 2017).
Anti-inflammatory and Analgesic Agents
Another application involves the design and synthesis of substituted 2-amino-5-(1-(4-isobutylphenyl)ethyl)-1,3,4-thiadiazoles evaluated for their anti-inflammatory and analgesic activities. These compounds have shown significant in vitro anti-inflammatory activity compared to ibuprofen, as well as notable analgesic properties, highlighting their potential in developing new pain management therapies (Shkair et al., 2016).
Antisecretory Activity
The antisecretory activity of butanamides with a tetrazol-5-ylthio moiety against histamine-induced gastric acid secretion has been explored, with certain compounds demonstrating potent activity. This suggests their utility in designing drugs for gastrointestinal disorders (Ueda et al., 1991).
CDK2 Inhibition
Research into N-(5-Bromo-1,3-thiazol-2-yl)butanamide derivatives for their inhibitory activity against CDK2 (cyclin-dependent kinase 2) has led to the discovery of potent and selective inhibitors, which are critical in cell cycle regulation and cancer therapy development (Vulpetti et al., 2006).
Molecular Conductors
The introduction of bulky substituents in molecular metals, such as isopropyl in derivatives of ethyl group radicals, has been investigated for controlling solid-state structures and charge mobility in organic semiconductors. This research contributes to the development of new materials with potential applications in electronics (Filatre-Furcate et al., 2016).
properties
IUPAC Name |
2-ethyl-N-(5-propan-2-ylsulfanyl-1,3,4-thiadiazol-2-yl)butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3OS2/c1-5-8(6-2)9(15)12-10-13-14-11(17-10)16-7(3)4/h7-8H,5-6H2,1-4H3,(H,12,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNQDXESBVOVTIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=NN=C(S1)SC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.